Cas no 866344-94-7 ((2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide
• CAS No: 866344-94-7
• MF: C₂₄H₂₀FN₃O₆S
• MW: 497.49550819397
• CID: 6584161
• PubChem ID: 6893558
• Update Time: 2025-07-09

(2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide
• (2Z)-2-[(3,4-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(2-fluorophenyl)chromene-3-carboxamide
• F1602-0477
• 866344-94-7
• (2Z)-2-{[(3,4-dimethoxyphenyl)sulfonyl]hydrazono}-N-(2-fluorophenyl)-2H-chromene-3-carboxamide
• (Z)-2-(2-((3,4-dimethoxyphenyl)sulfonyl)hydrazono)-N-(2-fluorophenyl)-2H-chromene-3-carboxamide
• (2Z)-2-[(3,4-dimethoxybenzenesulfonamido)imino]-N-(2-fluorophenyl)-2H-chromene-3-carboxamide
• AKOS001844448

• Inchi： 1S/C24H20FN3O6S/c1-32-21-12-11-16(14-22(21)33-2)35(30,31)28-27-24-17(13-15-7-3-6-10-20(15)34-24)23(29)26-19-9-5-4-8-18(19)25/h3-14,28H,1-2H3,(H,26,29)/b27-24-
• InChI Key： NPLQEQDIEPZFBW-PNHLSOANSA-N
• SMILES： C1(=N/NS(C2=CC=C(OC)C(OC)=C2)(=O)=O)/OC2=C(C=CC=C2)C=C/1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 497.10568470g/mol
• Monoisotopic Mass: 497.10568470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Additional information on (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide (CAS No. 866344-94-7)

The compound (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide (CAS No. 866344-94-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a chromene core with sulfonamido and carboxamide functional groups, making it a subject of interest in pharmaceutical and biochemical research. The presence of 3,4-dimethoxybenzenesulfonamido and 2-fluorophenyl moieties further enhances its potential applications in targeted therapies.

In recent years, the demand for sulfonamide derivatives and chromene-based compounds has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the Z-configuration of the imino group in this compound, which may influence its binding affinity to biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The compound's fluorophenyl component also resonates with the increasing focus on fluorinated pharmaceuticals, which often exhibit improved metabolic stability and bioavailability.

The synthesis of CAS No. 866344-94-7 involves multi-step organic reactions, including sulfonylation and condensation processes. Its chromene-3-carboxamide backbone is particularly noteworthy, as chromene derivatives are known for their diverse biological activities, such as anti-inflammatory and antioxidant properties. This has led to a spike in searches for "chromene derivatives in drug development" and "sulfonamide applications in medicine," reflecting the compound's relevance in contemporary research.

From a pharmacological perspective, the dimethoxybenzenesulfonamido group in this compound may contribute to its potential as a enzyme inhibitor. Enzymes like cyclooxygenase (COX) and phosphodiesterase (PDE) are common targets for such molecules, which ties into the broader discussion of precision medicine and targeted drug delivery. These topics are frequently explored in AI-driven research platforms, highlighting the compound's alignment with cutting-edge scientific inquiries.

Another area of interest is the compound's potential role in cancer research. The fluorophenyl and chromene motifs are often associated with apoptosis induction and cell cycle arrest, making them valuable in oncology studies. Searches for "fluorophenyl compounds in cancer therapy" and "chromene-based anticancer agents" have grown significantly, underscoring the public and academic curiosity about such molecules.

In addition to its biomedical applications, CAS No. 866344-94-7 is also a candidate for material science research. The conjugated system formed by its chromene and sulfonamido groups could exhibit interesting photophysical properties, relevant to organic electronics and sensor technologies. This dual applicability in life sciences and advanced materials makes it a compelling subject for interdisciplinary studies.

To summarize, (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-fluorophenyl)-2H-chromene-3-carboxamide represents a multifaceted compound with promising avenues in both pharmaceutical development and material innovation. Its structural complexity and functional diversity position it at the forefront of modern chemical research, addressing key questions in drug design, molecular targeting, and functional materials.